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Compound of Interest

Compound Name:
4-Methylbenzylidene camphor

(Standard)

Cat. No.: B15619588 Get Quote

Essential Safety and Handling Guide for 4-
Methylbenzylidene Camphor
This document provides immediate and essential safety protocols, operational guidelines, and

disposal procedures for the handling of 4-Methylbenzylidene camphor (4-MBC) in a laboratory

setting. The information is intended for researchers, scientists, and drug development

professionals to ensure safe and compliant laboratory practices.

Chemical Safety and Hazard Information
4-Methylbenzylidene camphor is a crystalline solid used as a UV filter. It is recognized as a

hazardous substance, with potential risks including skin, eye, and respiratory irritation.[1][2]

Critically, it is suspected of damaging fertility or the unborn child and is classified as a

reproductive toxin.[1][2][3][4][5] Furthermore, 4-MBC is very toxic to aquatic life with long-

lasting effects.[1][2] Recent evaluations by the European Commission's Scientific Committee

on Consumer Safety (SCCS) have raised concerns about its potential as an endocrine

disruptor, affecting both the thyroid and estrogen systems.[1][3][4][6] As a result, its use in

cosmetic products is being phased out in the European Union.[6][7]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Methylbenzylidene camphor. It is

important to note that no official occupational exposure limits (OELs) have been established by
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major regulatory bodies like OSHA or ACGIH.[2][8][9]

Property Value Reference(s)

Chemical Formula C₁₈H₂₂O [8]

Molecular Weight 254.37 g/mol [8]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 66 - 68 °C [10]

Boiling Point 371.9 °C at 760 mmHg [8]

Solubility

- In water: 0.00013 g/100 ml

(20 °C)- In Ethanol, DMSO,

DMF: ~20 mg/ml

[11]

Oral LD50 (Rat)

>2,000 mg/kg to >10,000

mg/kg (values vary across

different studies)

[11][12]

Dermal LD50 (Rat) >10,000 mg/kg [11][12]

NOAEL (Subchronic, Rat)

A clear No-Observed-Adverse-

Effect Level was not obtained;

25 mg/kg bw/day is considered

a LOAEL.

[11][13]

Operational and Disposal Plans
Adherence to the following step-by-step procedures is mandatory for the safe handling and

disposal of 4-Methylbenzylidene camphor.

Personal Protective Equipment (PPE) Workflow
The following diagram outlines the mandatory personal protective equipment and engineering

controls required when handling 4-MBC.
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Diagram 1: PPE and Engineering Controls Workflow
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Caption: Workflow for donning PPE and ensuring engineering controls are in place.
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Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[2]

Ensure an eyewash station and safety shower are readily accessible.[2][8]

2. Donning Personal Protective Equipment (PPE):

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves for

integrity before use.[2][9]

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[2][8]

Skin and Body Protection: Wear a lab coat. For tasks with a higher risk of exposure, consider

additional protective clothing.[2][8]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

required.[2]

3. Handling the Chemical:

Avoid all personal contact with the substance.[11]

Prevent the formation of dust and aerosols.[8]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Keep the container tightly closed when not in use.[2]

Wash hands thoroughly after handling.[2]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://health.ec.europa.eu/document/download/bc7fc1c9-9a5e-4f7c-a67f-a03b4dea312b_en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://file.medchemexpress.com/batch_PDF/HY-17587/4-Methylbenzylidene-camphor-SDS-MedChemExpress.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://v6-file.globalso.com/upload/p/2026/file/2024-09/english_shieldbiso-mbc-4-methylbenzylidene-camphor-_msds.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://file.medchemexpress.com/batch_PDF/HY-17587/4-Methylbenzylidene-camphor-SDS-MedChemExpress.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://file.medchemexpress.com/batch_PDF/HY-17587/4-Methylbenzylidene-camphor-SDS-MedChemExpress.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://datasheets.scbt.com/sc-209466.pdf
https://file.medchemexpress.com/batch_PDF/HY-17587/4-Methylbenzylidene-camphor-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/13840m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB11219.pdf?1525452838
https://v6-file.globalso.com/upload/p/2026/file/2024-09/english_shieldbiso-mbc-4-methylbenzylidene-camphor-_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store locked up and away from incompatible materials such as oxidizing agents.[9][11]

5. In Case of a Spill:

Evacuate personnel from the immediate area.

Avoid breathing dust. Provide adequate ventilation.

Wearing full PPE, clean up the spill immediately.

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Collect the spilled material and place it in a designated, labeled chemical waste container for

disposal.[1]

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then wash with soap

and water.[8]

Disposal Plan
1. Waste Collection:

All waste containing 4-Methylbenzylidene camphor, including contaminated PPE and spill

cleanup materials, must be collected in a clearly labeled, sealed container.

2. Waste Disposal:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[5]

Do not allow the chemical or its containers to enter drains, soil, or water courses, as it is very

toxic to aquatic life.[1][9]

Transfer the waste to a licensed chemical waste disposal company.

Emergency First Aid Procedures
The following diagram illustrates the immediate first aid steps to be taken in case of exposure

to 4-MBC.
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Diagram 2: Emergency First Aid Workflow
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Caption: Immediate first aid procedures following exposure to 4-MBC.

Detailed First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.[1][2]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and wash it before reuse. Get medical attention

if irritation occurs.[1][2]

Eye Contact: Hold eyelids apart and flush the eyes with plenty of water for at least 15

minutes. Seek immediate medical attention.[1][2]

Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce

vomiting. Never give anything by mouth to an unconscious person. Get immediate medical

attention.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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